Cas no 1261890-15-6 (2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid)
1261890-15-6 structure
Product Name:2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid
CAS No:1261890-15-6
MF:C14H10FNO4
MW:275.231907367706
MDL:MFCD18319698
CID:2622020
PubChem ID:53225616
Update Time:2025-04-21
2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1261890-15-6
- 2-(5-FLUORO-2-METHYLPHENYL)-4-NITROBENZOIC ACID
- 2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95%
- DTXSID90689348
- MFCD18319698
- 5'-Fluoro-2'-methyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
- 2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid
-
- MDL: MFCD18319698
- Inchi: 1S/C14H10FNO4/c1-8-2-3-9(15)6-12(8)13-7-10(16(19)20)4-5-11(13)14(17)18/h2-7H,1H3,(H,17,18)
- InChI Key: GUPTVPDYJZXSSB-UHFFFAOYSA-N
- SMILES: FC1C=CC(C)=C(C=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 275.05938596Da
- Monoisotopic Mass: 275.05938596Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 83.1Ų
2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB326778-5 g |
2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95%; . |
1261890-15-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB326778-5g |
2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95%; . |
1261890-15-6 | 95% | 5g |
€1159.00 | 2024-06-08 |
2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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